(rac)-1-O-trityl-2-O-methyl-1,2-octadecanediol

• CAS RN: 88875-78-9
• Molecular Formula: C38H54O2
• Molecular Weight: 542.8 g/mol
• IUPAC Name: [2-methoxyoctadecoxy(diphenyl)methyl]benzene
• InChI: InChI=1S/C38H54O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-25-32-37(39-2)33-40-38(34-26-19-16-20-27-34,35-28-21-17-22-29-35)36-30-23-18-24-31-36/h16-24,26-31,37H,3-15,25,32-33H2,1-2H3
• InChI Key: IKNHYZJRQVVNPX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC(COC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)OC

Description

(rac)-1-O-trityl-2-O-methyl-1,2-octadecanediol is a useful research compound. Its molecular formula is C38H54O2 and its molecular weight is 542.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of sodium hydride (2.40 g, 60% oil dispersion, washed with dry petroleum ether) in dry tetrahydrofuran (40 ml) was portionwise added (rac)-1-O-trityl-1,2-octadecanediol (12.2 g) at ambient temperature. After the mixture was stirred for 30 minutes at the same temperature, a solution of methyl iodide (13.1 g) in dry tetrahydrofuran (40 ml) was dropwise added during a period of 45 minutes. After stirring for 3.5 hours at the same temperature, the mixture was evaporated under reduced pressure. The residue was dissolved in a mixture of diethyl ether and 0.5N aqueous sulfuric acid. The separated organic layer was dried and evaporated under reduced pressure. The residue was triturated in petroleum ether to remove impurities by filtration. The filtrate was evaporated to yield 9.8 g of (rac)-1-O-trityl-2-O-methyl-1,2-octadecanediol.